Cas no 28057-58-1 (D-erythro-2,3-Hexodiulose(8CI,9CI))

• Product Name: D-erythro-2,3-Hexodiulose(8CI,9CI)
• CAS No: 28057-58-1
• MF: C₆H₁₀O₆
• MW: 178.140002727509
• CID: 255778
• PubChem ID: 147194
• Update Time: 2025-04-19

D-erythro-2,3-Hexodiulose(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• (4R,5R)-1,4,5,6-tetrahydroxyhexane-2,3-dione
• D-erythro-2,3-Hexodiulose(8CI,9CI)
• D-erythro-2,3-Hexodiulose
• DTXSID00182335
• 3-Ketofructose
• erythro-hexo-2,3-diulose
• 28057-58-1

• Inchi： 1S/C6H10O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3,5,7-9,11H,1-2H2/t3-,5-/m1/s1
• InChI Key： ZJLNMPGCXVVXDR-NQXXGFSBSA-N
• SMILES： O[C@H](CO)[C@H](C(C(CO)=O)=O)O

Computed Properties

• Exact Mass: 178.048
• Monoisotopic Mass: 178.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.582
• Boiling Point: 463.1°Cat760mmHg
• Flash Point: 248°C
• Refractive Index: 1.551

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides